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Compound of Interest

Compound Name: 3'-Deoxy-3'-fluoroguanosine

Cat. No.: B039910 Get Quote

An In-depth Technical Guide to 3'-Deoxy-3'-fluoroguanosine

Introduction
3'-Deoxy-3'-fluoroguanosine is a synthetic nucleoside analog of the natural purine

nucleoside, guanosine. The key structural modification is the substitution of the hydroxyl group

at the 3' position of the ribose sugar with a fluorine atom. This alteration significantly influences

its chemical properties and biological activity. Fluorinated nucleosides are a critical class of

compounds in medicinal chemistry, often exhibiting potent antiviral and anticancer properties.

This document provides a comprehensive overview of the physical, chemical, and biological

characteristics of 3'-Deoxy-3'-fluoroguanosine, intended for researchers and professionals in

drug development.

Physical and Chemical Characteristics
The fundamental physical and chemical properties of 3'-Deoxy-3'-fluoroguanosine are

summarized below. These characteristics are essential for its handling, formulation, and

analysis.

Core Properties
A compilation of the primary identifiers and molecular properties for 3'-Deoxy-3'-
fluoroguanosine.
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Property Value Citations

CAS Number 123402-21-1 [1][2][3]

Molecular Formula C₁₀H₁₂FN₅O₄ [1][2][4]

Molecular Weight 285.23 g/mol [1][2][4]

IUPAC Name

2-amino-9-((2R,3S,4S,5R)-4-

fluoro-3-hydroxy-5-

(hydroxymethyl)tetrahydrofura

n-2-yl)-1H-purin-6(9H)-one

[2]

Synonyms
3-fluoro-3-deoxyguanosine, 3'-

F-Guanosine, FddG
[2][4][5]

Appearance Solid [4][6]

Melting Point 289-291 °C [4][6]

Predicted Density 2.17 ± 0.1 g/cm³ [4][6]

Predicted pKa 9.0 ± 0.20 [4][6]

Solubility and Stability
Solubility and stability are critical parameters for experimental design and drug formulation.

Solvent Solubility Citations

DMSO Soluble [4][6]

Methanol Slightly soluble [4][6]

Water Slightly soluble [4][6]

Acetonitrile Slightly soluble [4][6]

Stability and Storage: For long-term stability, 3'-Deoxy-3'-fluoroguanosine should be stored

under an inert gas (like nitrogen or argon) at 2–8 °C.[4][6] Stock solutions are typically stored at

-20°C for one month or -80°C for up to six months, protected from light.[7]
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Spectroscopic Data for Characterization
The structural identity and purity of 3'-Deoxy-3'-fluoroguanosine are confirmed using various

spectroscopic techniques. While specific spectra are proprietary to manufacturers, the methods

employed are standard in organic chemistry.

Technique Purpose

Proton NMR (¹H NMR)
Confirms the number and arrangement of

hydrogen atoms.

Carbon NMR (¹³C NMR) Determines the carbon skeleton of the molecule.

Fluorine NMR (¹⁹F NMR)
Directly observes the fluorine atom, confirming

its presence and electronic environment.

Mass Spectrometry (MS)
Determines the molecular weight and provides

fragmentation patterns for structural elucidation.

Infrared Spectroscopy (IR)
Identifies functional groups present in the

molecule.

High-Performance Liquid Chromatography

(HPLC)
Assesses purity.[3]

Experimental Protocols
The following sections outline generalized methodologies for the synthesis and analysis of 3'-
Deoxy-3'-fluoroguanosine based on established chemical literature.

Synthesis Methodology
Multiple synthetic routes to 3'-Deoxy-3'-fluoroguanosine have been developed. A common

approach involves the chemical or enzymatic modification of a guanosine precursor.

Chemo-enzymatic Synthesis Workflow: One effective strategy is the chemo-enzymatic

synthesis, which leverages the high stereoselectivity of enzymes.[8]

Preparation of the Fluorinated Sugar Phosphate: A key intermediate, 2,3-dideoxy-3-fluoro-α-

D-ribose 1-phosphate, is synthesized chemically from a suitable starting material like methyl
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glycoside.[8]

Enzymatic Glycosylation: The fluorinated sugar phosphate is then coupled with guanine. This

reaction is catalyzed by a nucleoside phosphorylase, such as purine nucleoside

phosphorylase (PNP), which ensures the correct β-anomer configuration of the final

nucleoside.[8]

Purification: The final product, 2',3'-dideoxy-3'-fluoroguanosine, is purified from the reaction

mixture using standard chromatographic techniques (e.g., column chromatography, HPLC).
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Chemo-enzymatic Synthesis Workflow
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Metabolic Activation and Viral Inhibition Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. chemscene.com [chemscene.com]

2. 3'-Deoxy-3'-fluoroguanosine | CAS 123402-21-1 | Chemical-Suppliers [chemical-
suppliers.eu]

3. 3-Deoxy-3-fluoroguanosine | 123402-21-1 | MOLNOVA [molnova.com]

4. 3fluoro-3deoxyguanosine | 123402-21-1 [chemicalbook.com]

5. researchgate.net [researchgate.net]

6. 123402-21-1 CAS MSDS (3fluoro-3deoxyguanosine) Melting Point Boiling Point Density
CAS Chemical Properties [chemicalbook.com]

7. medchemexpress.com [medchemexpress.com]

8. researchgate.net [researchgate.net]

To cite this document: BenchChem. [physical and chemical characteristics of 3'-Deoxy-3'-
fluoroguanosine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b039910#physical-and-chemical-characteristics-of-3-
deoxy-3-fluoroguanosine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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